Cas no 1202800-68-7 (tert-butyl 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate)

• Product Name: tert-butyl 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate
• CAS No: 1202800-68-7
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• MDL: MFCD18632673
• CID: 2117542
• PubChem ID: 57481540
• Update Time: 2025-06-08

tert-butyl 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carboxylate
• TERT-BUTYL 1H,4H,5H,6H,7H-IMIDAZO[4,5-C]PYRIDINE-5-CARBOXYLATE
• tert-butyl 3,4,6,7-tetrahydroimidazo[4,5-c]pyridine-5-carboxylate
• tert-butyl 6,7-dihydro-1H-imidazo[4,5-c]pyridine-5(4H)-carboxylate
• 5-Boc-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine
• tert-Butyl 1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridine-5-carboxylate
• DGOLMFKQDDOSPK-UHFFFAOYSA-N
• tert-butyl 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate
• SY232876
• tert-butyl6,7-dihydro-1H-imidazo[4,5-c]pyridine-5(4H)-carboxylate
• Z1505708860
• MFCD18632673
• AS-39928
• tert-butyl 3,4,6,7-tetrahydroimidazo[4,5-c] pyridine-5-carboxylate
• DA-47261
• TERT-BUTYL 1H,4H,6H,7H-IMIDAZO[4,5-C]PYRIDINE-5-CARBOXYLATE
• 1,4,6,7-Tetrahydro-imidazo[4,5-d]pyridine-5-carboxylic acid tert-butyl ester
• 5H-imidazo[4,5-c]pyridine-5-carboxylic acid, 1,4,6,7-tetrahydro-, 1,1-dimethylethyl ester
• AKOS025117542
• CS-W000464
• ALBB-028976
• 1,4,6,7-tetrahydro-imidazo[4,5-c]pyridine-5-carboxylic acid tert-butyl ester
• 1202800-68-7
• SCHEMBL1997384
• EN300-3207947

• MDL： MFCD18632673
• Inchi： 1S/C11H17N3O2/c1-11(2,3)16-10(15)14-5-4-8-9(6-14)13-7-12-8/h7H,4-6H2,1-3H3,(H,12,13)
• InChI Key： DGOLMFKQDDOSPK-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=C(CC1)N=CN2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on tert-butyl 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate

Comprehensive Overview of tert-butyl 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate (CAS No. 1202800-68-7)

tert-butyl 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate (CAS No. 1202800-68-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring an imidazo[4,5-c]pyridine core, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structure, combining a tert-butyl carboxylate group with a fused imidazole-pyridine system, makes it a versatile building block for drug discovery and development.

The growing interest in imidazo[4,5-c]pyridine derivatives stems from their potential applications in targeting various biological pathways. Researchers are particularly intrigued by their role in modulating enzymes and receptors, which aligns with current trends in precision medicine and personalized therapeutics. The tert-butyl moiety in this compound enhances its stability and solubility, making it a preferred choice for synthetic chemists working on novel drug candidates.

In the context of recent advancements, CAS No. 1202800-68-7 has been explored in the development of kinase inhibitors and antiviral agents. This aligns with the global focus on combating emerging infectious diseases and chronic conditions. The compound's ability to serve as a scaffold for small-molecule therapeutics has positioned it as a valuable asset in medicinal chemistry. Its relevance is further highlighted by the increasing number of patents and publications referencing its use in innovative drug formulations.

From a synthetic perspective, the preparation of tert-butyl 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate involves multi-step organic transformations, often employing palladium-catalyzed cross-coupling reactions or cyclization strategies. These methods are frequently searched by chemists seeking efficient protocols for heterocycle synthesis. The compound's carboxylate functionality also allows for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

Environmental and regulatory considerations are increasingly important in chemical research, and 1202800-68-7 is no exception. Its use in green chemistry applications, such as solvent-free reactions or catalytic processes, reflects the industry's shift toward sustainable practices. This aspect resonates with researchers searching for eco-friendly synthetic routes or green alternatives in organic synthesis.

The analytical characterization of tert-butyl 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. The demand for reliable analytical data on this compound has grown significantly, as evidenced by search trends focusing on spectral data interpretation and compound validation protocols.

In the broader context of drug discovery, the imidazo[4,5-c]pyridine scaffold has shown promise in addressing challenging therapeutic targets. This includes potential applications in neurology, oncology, and immunology - areas that dominate current biomedical research. The compound's CAS No. 1202800-68-7 frequently appears in literature discussing fragment-based drug design and structure-activity relationship studies, making it a subject of ongoing investigation.

Supply chain dynamics for specialized compounds like tert-butyl 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate have become a focal point for researchers. Questions about custom synthesis options, bulk availability, and storage conditions are commonly searched in relation to this compound. These practical considerations underscore the need for reliable suppliers and comprehensive technical documentation to support research efforts.

Looking ahead, the continued exploration of 1202800-68-7 and related compounds is expected to yield new insights into heterocyclic chemistry and its biomedical applications. The integration of computational chemistry and AI-assisted drug design with traditional synthetic approaches may further unlock the potential of this molecular scaffold. As research progresses, tert-butyl 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carboxylate will likely remain a valuable tool for chemists and pharmacologists working at the forefront of molecular innovation.